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Part 1: Executive Intelligence & Structural
Context[1][3]
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Compound of Interest |

Compound Name: 6-Bromoquinolin-4-0l
CAS No.: 1116339-53-7; 145369-94-4
Cat. No.: B2792934
. J

6-Bromoquinolin-4-ol (also designated as 6-bromo-4-hydroxyquinoline) is not merely a
catalog reagent; it is a high-value heterocyclic scaffold critical to the synthesis of PI3BK/mTOR
inhibitors, most notably Omipalisib (GSK2126458).[1]

As a Senior Application Scientist, it is imperative to clarify the compound's structural duality.
While often labeled as an "ol" (alcohol), this compound exists in a tautomeric equilibrium
favoring the 4(1H)-quinolone form in the solid state and polar solvents.[1] This structural reality
dictates its high melting point and poor solubility in non-polar organic solvents, necessitating
specific handling protocols distinct from standard lipophilic intermediates.[1][3]

Physicochemical Profile[1][4][5][6][7]1[8]1[9][10]
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Property Specification Operational Implication

Use for strict inventory

CAS Number 145369-94-4 o

verification.

MW: 224.05 g/mol .[1][3][4][5]
Molecular Formula CoHeBrNO 6]

) ] Discoloration indicates

Appearance White to light-yellow powder o o

oxidation; reject if brown.[1][3]

High thermal stability; requires

. . _ high-boiling solvents (e.g.,

Melting Point 280-283 °C (lit.)[1][3][5]

Diphenyl ether) for melt

reactions.[1][3]

Insoluble in water and diethyl
Solubility DMSO, DMF, Hot Acetic Acid ether.[1][3] Use DMSO for

stock solutions.[1][3]

) Amphoteric nature; soluble in
pKa ~3.83 (Predicted) )
strong acid or base.[1][3]

Part 2: Risk Assessment & GHS Compliance
Architecture

This compound is classified as a Category 4 Acute Toxin and a specific target organ irritant.[1]
[3] The primary risk vector in a research setting is inhalation of fine dust during weighing and
dermal absorption during reaction workup.[1][3]

GHS Hazard Classification[1][3][12]
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Hazard Class Code Statement Severity
o Harmful if swallowed. )
Acute Toxicity (Oral) H302 Warning
[11[3]
Skin Causes skin irritation. )
) o H315 Warning
Corrosion/Irritation [LI[31[718]19]

o Causes serious eye ]
Eye Damage/Irritation H319 o Warning
irritation.[1][3][7][8]

STOT - Single May cause respiratory )
H335 o Warning
Exposure irritation.[1][3][8]

Visualizing the Hazard Response Logic

The following diagram illustrates the logical flow of hazard identification to immediate response,
designed to be printed and posted near the weighing station.

Resp. Irritation P271: Fume Hood Only
Inhalation (Dust) (H335) P261: Avoid Dust

/V

HAZARD SOURCE i e Dermatitis P302+P352: Wash with Soap
6-Bromoquinolin-4-ol (H315) P362: Remove Contaminated Clothing

S

Ocular Contact Conjunctivitis P305+P351: Rinse 15min
(H319) Remove Contacts

Click to download full resolution via product page

Figure 1: Hazard-Response Logic Flow.[1][8] Identifies specific exposure vectors and links
them to mandatory GHS Precautionary (P-Code) actions.

Part 3: Operational Handling Protocol (SOP)
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Objective: Safe synthesis of 6-bromo-4-chloroquinoline using 6-bromoquinolin-4-ol as the
precursor. Rationale: This reaction converts the hydroxyl/oxo group to a chloride using POCls,
a standard transformation in medicinal chemistry to activate the 4-position for subsequent
nucleophilic substitution (e.g., introducing aniline derivatives for kinase inhibition).[1]

Step 1: Pre-Operational Checks

e PPE: Nitrile gloves (double-gloved recommended due to DMSO solubility), lab coat, safety
goggles.[1]

» Engineering Controls: All weighing MUST be performed inside a certified chemical fume
hood.[1] The powder is electrostatic; use an antistatic gun if available.[1][3]

Step 2: Reaction Setup (POCIs Chlorination)

» Reagent: 6-Bromoquinolin-4-ol (1.0 eq).[1]
¢ Solvent/Reagent: Phosphorus oxychloride (POCIs) (Excess, acts as solvent).[1][3]

o Catalyst: DMF (Catalytic drops) — Critical for forming the Vilsmeier-Haack intermediate which
accelerates the reaction.[1]

Protocol:
» Charge the reaction flask with 6-bromoquinolin-4-ol under inert atmosphere (N2).
e Add POCIs slowly.[1][3] Caution: Exothermic.

e Heat to reflux (~105 °C). The suspension will clear as the starting material (quinolone form)
converts to the soluble chloro-quinoline.[1]

e Monitor by TLC/LCMS.[1][3] The starting material is polar; the product is non-polar.[1][3]

Step 3: Quenching & Isolation (The High-Risk Phase)[1]

¢ Risk: Quenching excess POCIs generates massive HCI gas and heat.[1][3]

e Procedure:
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[e]

Cool reaction mixture to 0 °C.

o

Pour the mixture slowly onto crushed ice with vigorous stirring.

[¢]

Neutralize with NH2OH or NaHCO:s to precipitate the free base.[1][3]

[¢]

Filter the solid product.[1][3][10]

Step 4: Waste Disposal

e Aqueous Waste: Contains phosphates and halides.[1][3] Adjust pH to 6-8 before disposal
into "Aqueous Basic" waste.[1][3]

e Solid Waste: Filter papers and contaminated gloves go to "Hazardous Solid Waste."[1][3]

Part 4: Emergency Response Architecture

In the event of containment breach, execute the following protocols immediately.

Spill Management

o Evacuate: Clear the immediate area of non-essential personnel.
o PPE Up: Don a P95/N95 respirator if dust is airborne.[1][3]
» Contain: Cover spill with a damp absorbent pad (to prevent dust generation).[1]

o Clean: Sweep up carefully (do not dry sweep) and place in a sealed hazardous waste bag.[1]
Clean surface with 1N NaOH followed by water.[1][3]

First Aid (Self-Validating)

o Eye Contact: Immediate irrigation is the only validation.[1] If pain persists after 15 mins of
rinsing, damage is likely—seek medical aid.[1][3]

o Skin Contact: Wash with soap and water.[1][3][8] Do not use ethanol; it may enhance
transdermal absorption of the bromo-quinoline.[1]

Part 5: Synthetic Utility & References
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Why this compound matters: 6-Bromoquinolin-4-ol is the gateway to 4,6-disubstituted
quinolines.[1] The bromine at C6 allows for Suzuki-Miyaura coupling (aryl extension), while the
hydroxyl at C4 (after conversion to CI/I) allows for SNAr reactions.[1] This "orthogonal
functionalization" strategy is central to the synthesis of GSK2126458 (Omipalisib).[1]

Workflow Visualization:

Start: 6-Bromoquinolin-4-ol
(Tautomeric Solid)

Chlorination
(Ref 1)

Activation: POCI3 + cat. DMF
(Formation of 4-ClI)

C-C Bond Formation

Functionalization: Suzuki Coupling
(Pd-cat, Boronic Acid)

Final Deprotection

Target: GSK2126458 Analog
(Kinase Inhibitor)

Click to download full resolution via product page

Figure 2: Synthetic utility pathway demonstrating the role of 6-Bromoquinolin-4-ol in drug
discovery.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. 6-BROMO-4-HYDROXYQUINOLINE | 145369-94-4 [chemicalbook.com]

. sigmaaldrich.com [sigmaaldrich.com]

. GHS Classification Summary - PubChem [pubchem.ncbi.nlm.nih.gov]

. 145369-94-4|6-Bromoquinolin-4-ol|BLD Pharm [bldpharm.com]

. 6-Bromoquinolin-4-ol| CAS N0:145369-94-4|ZaiQi Bio-Tech [chemzg.com]

°
(o2} ol iy w N -

. 332366-57-1|6-Bromoquinolin-4(1H)-one|BLD Pharm [bldpharm.com]

e 7. 6-Bromo-4-hydroxyquinoline | 145369-94-4 | Tokyo Chemical Industry Co., Ltd.(JP)
[tcichemicals.com]

¢ 8. fishersci.com [fishersci.com]
¢ 9. fishersci.com [fishersci.com]

e 10. CN106432073B - A kind of preparation method of the bromo- 4- chloroquinoline of 6- -
Google Patents [patents.google.com]

e 11. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Part 1: Executive Intelligence & Structural Context[1]
[3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2792934#6-bromoquinolin-4-ol-msds-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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